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Compound of Interest |

Compound Name: Octadec-9-enedioic acid
CAS No.: 4494-16-0
Cat. No.: B1344361
- 7

Executive Directive

Do NOT dispose of Octadec-9-enedioic acid (or its solutions) down the drain. Despite being a
weak organic acid, this compound poses a significant threat to aquatic ecosystems
(H400/H410) and presents a physical clogging hazard due to its long hydrophobic chain.[1] All
disposal must occur through solid chemical waste streams or solvent-compatible liquid waste
containers destined for high-temperature incineration.[1]

Chemical Profile & Disposal Physics

To dispose of a chemical safely, you must understand its physical behavior. Octadec-9-
enedioic acid is a long-chain C18 dicarboxylic acid.[1][2] Unlike short-chain acids (e.g., acetic
acid), it does not dissolve readily in water.[1]
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Property

Value/Description

Operational Implication

CAS Number

4494-16-0 (Generic/Trans),
20701-68-2 (Cis)

Use for waste manifesting.[1]

[3]

Physical State

Solid (Waxy powder/crystals)

Dust Hazard: Use wet-wiping

or HEPA vacuums for spills.[1]

Water Solubility

Negligible / Insoluble

Clogging Hazard: Will
precipitate in drains, forming

"scum."

Requires organic solvent

Solubility DMSO, Ethanol, Chloroform
waste streams.[4]
Weak acid; compatible with
o ~4.5 and ~5.5 (Carboxyl )
Acidity (pKa) standard organic waste
groups)
streams.[1]
Zero Discharge: Must never
Aquatic Toxicity High (H400/H410) enter municipal water systems.

[1]

Waste Stream Decision Matrix

The following logic gate determines the correct waste container based on the physical state of

the material.

Waste Generation

Do NOT dissolve

Pure Solid / Powder

Solution / Mixture

Solid Hazardous Waste
(Double Bagged)

Solvent Type?

Halogenated Waste
Contains Halogens (e.g., DCM, Chloroform)

No Halogens

Non-Halogenated Waste

(e.g., DMSO, Ethanol)
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Figure 1: Decision matrix for segregating Octadec-9-enedioic acid waste. Note that solid
waste should remain solid to minimize solvent usage and disposal costs.

Detailed Disposal Protocols
A. Solid Waste (Pure Compound)

Context: Expired stock, weighing boat residues, or contaminated solids.[1]

Segregation: Do not dissolve the solid in solvent just to dispose of it.[1] This increases waste
volume and cost unnecessarily.[1]

o Packaging: Collect the solid in a sealable polyethylene bag or a screw-top jar.
e Labeling: Label as "Solid Hazardous Waste."

o Constituents: Octadec-9-enedioic acid (100%).[1]

o Hazard Check: Irritant, Aquatic Toxin.[1]

o Disposal: Place the sealed container into the laboratory's primary Solid Hazardous Waste
drum.

B. Liquid Waste (Solutions)

Context: Reaction mixtures, mother liquors, or HPLC waste.[1]
e Solvent Compatibility Check:
o If dissolved in Chloroform/DCM: Dispose in Halogenated waste.[1]
o If dissolved in DMSO/Methanol/Acetone: Dispose in Non-Halogenated waste.[1]

e pH Check: Although a weak acid, ensure the solution pH is not < 2.[1] If highly acidic due to
other reagents, neutralize to pH 5-9 to prevent container degradation, provided the
neutralization does not cause dangerous exotherms.

o Precipitation Risk: If the concentration is high (>100 mg/mL), the acid may precipitate out of
solution if mixed with incompatible solvents in the waste drum.
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o Best Practice: Dilute with the parent solvent before adding to the main waste carboy to
prevent sludge formation at the bottom of the container.

Emergency Spill Response Workflow

Scenario: You have dropped a container containing >5g of solid Octadec-9-enedioic acid.

Critical Warning: Do not use water to clean up the initial spill.[1] The compound is hydrophobic;
water will spread the contamination without removing it.[1]

1. Assess Risk

(Eye Protection Required)

2. Containment
Isolate area, prevent drain access

Avoid Dust

3. Dry Cleanup
Sweep/Scoop powder gently

emove Residue

4. Solvent Wipe
Use Ethanol/Acetone on surface

5. Packaging
Place debris in Haz Waste bag

6. Label & Report
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Figure 2: Step-by-step workflow for managing a solid spill. Priority is preventing dust generation
and drain entry.[5][6]

Spill Cleanup Protocol

o PPE: Wear nitrile gloves, lab coat, and safety goggles (H319: Causes serious eye irritation).

[1]

o Dry Recovery: Gently sweep up the powder using a brush and dustpan.[1] Avoid creating
airborne dust.[1][5][6][7][8] Place recovered solid into a waste jar.

» Residue Removal: The surface will likely be waxy/greasy.[1]
o Apply Ethanol (70% or higher) or Acetone to a paper towel.[1]
o Wipe the area until the waxy residue is gone.[1]
o Note: Water alone will be ineffective.[1]
o Final Wash: Wash the area with soap and water only after the organic residue is removed.[1]

Regulatory & Compliance Context

While Octadec-9-enedioic acid is not explicitly listed on the EPA RCRA "P" or "U" lists
(Acute/Toxic commercial chemical products), it is regulated under the "Characteristic" and
general duty clauses due to its environmental toxicity.[1]

» RCRA Classification: Non-listed.[1][8] However, if mixed with solvents (e.g., Acetone), the
mixture adopts the waste code of the solvent (e.g., FO03).

o European Waste Catalogue (EWC): Typically categorized under 16 05 08 (discarded organic
chemicals consisting of or containing hazardous substances).[1]

e GHS Compliance: Waste labels must reflect the H410 (Very toxic to aquatic life) hazard
statement.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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